2-Bromo-1-(3,4-dihydroxy-5-nitro-phenyl)-ethanone

• Molecular Formula: C8H6BrNO5
• Molecular Weight: 276.04 g/mol
• IUPAC Name: 2-bromo-1-(3,4-dihydroxy-5-nitrophenyl)ethanone
• InChI: InChI=1S/C8H6BrNO5/c9-3-7(12)4-1-5(10(14)15)8(13)6(11)2-4/h1-2,11,13H,3H2
• InChI Key: GANOKOPJCWEJLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)O)C(=O)CBr

Description

2-Bromo-1-(3,4-dihydroxy-5-nitro-phenyl)-ethanone is a useful research compound. Its molecular formula is C8H6BrNO5 and its molecular weight is 276.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 29.0 g of 2-bromo-4'-hydroxy-3'-methoxy-5'-nitroacetophenone in 700 ml of dry methylene chloride is treated at -20° within 30 minutes with a solution of 125.3 g of boron tribromide in 300 ml of dry methylene chloride. After the addition the mixture is stirred at -20° for a further 1 hour and at room temperature for 16 hours, then evaporated, the residue is treated cautiously with water while cooling with ice and stirred at 50° for 30 minutes. After cooling the mixture is extracted with ether, the ethereal phase is washed with water, dried over sodium sulfate, filtered and evaporated. There is obtained 2-bromo-3',4'-dihydroxy-5'-nitroacetophenone of m.p. 138°-140° (from methylene chloride).